Cas no 1379994-14-5 (Benzo[b]thiophene-7-ethanamine)

• Product Name: Benzo[b]thiophene-7-ethanamine
• CAS No: 1379994-14-5
• Molecular Formula: C₁₀H₁₁NS
• Molecular Weight: 177.266041040421
• CID: 6430866
• PubChem ID: 70490187

Benzo[b]thiophene-7-ethanamine Properties

Names and Identifiers

• Benzo[b]thiophene-7-ethanamine
• AKOS019718465
• EN300-782006
• 2-(1-BENZOTHIOPHEN-7-YL)ETHAN-1-AMINE
• 1379994-14-5
• SCHEMBL11005622

• InChIKey： ROTYVEPGGAXQMW-UHFFFAOYSA-N
• Inchi： 1S/C10H11NS/c11-6-4-8-2-1-3-9-5-7-12-10(8)9/h1-3,5,7H,4,6,11H2
• SMILES： C12=C(CCN)C=CC=C1C=CS2

Computed Properties

• Exact Mass: 177.06122053g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 177.06122053g/mol
• Heavy Atom Count: 12
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Boiling Point: 315.0±17.0 °C(Predicted)
• pka: 9.81±0.10(Predicted)
• Density: 1.185±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines